![molecular formula C20H19N5O2S B2800587 1-(1-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-benzo[d]imidazole CAS No. 2097891-08-0](/img/structure/B2800587.png)
1-(1-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-benzo[d]imidazole
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Description
1-(1-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-benzo[d]imidazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and its potential use in laboratory experiments. In
Scientific Research Applications
Synthesis and Chemical Reactivity
The molecule is a subject of study in the synthesis and functionalization of heterocyclic compounds. Research by Cui et al. (2018) demonstrates an efficient three-component reaction for preparing sulfonylated furan or imidazo[1,2-a]pyridine derivatives, showcasing the compound's role in developing novel synthetic pathways with broad functional group tolerance and efficiency (Cui, Zhu, Li, & Cao, 2018). Similarly, Alsaedi, Farghaly, & Shaaban (2019) synthesized a series of pyrazolo[1,5-a]pyrimidine derivatives incorporating phenylsulfonyl moieties, indicating the compound's utility in generating new sulfone derivatives with significant antimicrobial activities (Alsaedi, Farghaly, & Shaaban, 2019).
Antimicrobial and Antioxidant Activities
Studies focus on the antimicrobial and antioxidant properties of derivatives of this compound. For instance, El‐Emary, Al-muaikel, & Moustafa (2002) highlighted the synthesis of new heterocycles based on pyrazole, showing good antimicrobial activity (El‐Emary, Al-muaikel, & Moustafa, 2002). Lavanya, Padmavathi, & Padmaja (2014) found that certain derivatives exhibit excellent radical scavenging activity, comparable or superior to standard antioxidants (Lavanya, Padmavathi, & Padmaja, 2014).
Biochemical Impacts and Potential Insecticidal Agents
Research by Soliman, Abd El Salam, Fadda, & Abdelmotaal (2020) on novel bioactive sulfonamide thiazole derivatives revealed their potential as insecticidal agents against the cotton leafworm, Spodoptera littoralis, showcasing the biochemical impacts and practical applications in agriculture (Soliman, Abd El Salam, Fadda, & Abdelmotaal, 2020).
Catalytic and Coordination Chemistry
Further, studies on the compound's role in catalytic and coordination chemistry have been conducted. Park & Jun (2017) developed a method for C-3 functionalization of 2-phenylimidazo[1,2-a]pyridine, indicating its significance in molecular functionalization strategies (Park & Jun, 2017).
Properties
IUPAC Name |
1-[1-(4-pyrazol-1-ylphenyl)sulfonylpyrrolidin-3-yl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O2S/c26-28(27,18-8-6-16(7-9-18)25-12-3-11-22-25)23-13-10-17(14-23)24-15-21-19-4-1-2-5-20(19)24/h1-9,11-12,15,17H,10,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUTCYKZZMQUUMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N2C=NC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)N5C=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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